molecular formula C13H15ClN2O2 B6280077 3-methyl-1H,2H,3H,4H,9H-pyrido[3,4-b]indole-3-carboxylic acid hydrochloride CAS No. 2253630-23-6

3-methyl-1H,2H,3H,4H,9H-pyrido[3,4-b]indole-3-carboxylic acid hydrochloride

Cat. No. B6280077
CAS RN: 2253630-23-6
M. Wt: 266.7
InChI Key:
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Description

The compound “3-methyl-1H,2H,3H,4H,9H-pyrido[3,4-b]indole-3-carboxylic acid hydrochloride” is a member of the class of beta-carbolines . It is also known as "HARMANE-1,2,3,4-TETRAHYDRO-3-CARBOXYLIC ACID" .


Synthesis Analysis

The synthesis of indole derivatives, including this compound, has been a subject of research due to their prevalence in selected alkaloids . The compound has been used in the synthesis of 1,2,3,4-tetrahydro-β-carboline derivatives used as hepatoprotective agents .


Molecular Structure Analysis

The molecular structure of this compound can be viewed using Java or Javascript . The compound is a 1,2,3,4-tetrahydro-beta-carboline substituted at position 3 by a carboxy group .


Chemical Reactions Analysis

The compound has been found in complex with Bruton’s tyrosine kinase . It is also related to 1-methyl-2,3,4,9-tetrahydro-1H-β-carboline-3-carboxylic acid .


Physical And Chemical Properties Analysis

The compound has a molecular weight of 266.7234 . It has a melting point of 283 °C (decomp) .

Relevant Papers The compound has been mentioned in several papers. For instance, it has been discussed in the context of the synthesis of indole derivatives , and its complex with Bruton’s tyrosine kinase has been studied . These papers provide valuable insights into the properties and potential applications of the compound.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 3-methyl-1H,2H,3H,4H,9H-pyrido[3,4-b]indole-3-carboxylic acid hydrochloride involves the condensation of 3-methylindole-2-carboxylic acid with 2-aminobenzoic acid, followed by cyclization and subsequent hydrolysis to yield the final product.", "Starting Materials": [ "3-methylindole-2-carboxylic acid", "2-aminobenzoic acid", "Thionyl chloride", "Sodium hydroxide", "Hydrochloric acid", "Ethanol", "Diethyl ether" ], "Reaction": [ "Step 1: 3-methylindole-2-carboxylic acid is reacted with thionyl chloride in ethanol to form the corresponding acid chloride.", "Step 2: The acid chloride is then reacted with 2-aminobenzoic acid in the presence of sodium hydroxide to form the desired product, 3-methyl-1H,2H,3H,4H,9H-pyrido[3,4-b]indole-3-carboxylic acid.", "Step 3: The product is cyclized by heating with hydrochloric acid to form the hydrochloride salt of the compound.", "Step 4: The hydrochloride salt is isolated by precipitation with diethyl ether and dried to yield the final product, 3-methyl-1H,2H,3H,4H,9H-pyrido[3,4-b]indole-3-carboxylic acid hydrochloride." ] }

CAS RN

2253630-23-6

Product Name

3-methyl-1H,2H,3H,4H,9H-pyrido[3,4-b]indole-3-carboxylic acid hydrochloride

Molecular Formula

C13H15ClN2O2

Molecular Weight

266.7

Purity

91

Origin of Product

United States

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